Cas no 2150258-71-0 (1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2150258-71-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6021816
• PubChem ID: 165624111
• Update Time: 2025-05-23

1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1798128
• 2150258-71-0

• Inchi： 1S/C10H18O2/c1-4-5-6-10(8(11)12)7-9(10,2)3/h4-7H2,1-3H3,(H,11,12)
• InChI Key： BHQKEYSNDYAMQS-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC)CC1(C)C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-Butyl-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS: 2150258-71-0)

The compound 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2150258-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative exhibits unique structural and chemical properties that make it a promising candidate for various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic benefits.

One of the key areas of research involves the synthesis and optimization of 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its potential for large-scale production. The researchers employed a combination of ring-closing metathesis and subsequent functionalization to achieve high yields and purity, which is critical for pharmaceutical applications.

In addition to its synthetic accessibility, the biological activity of 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid has been a focal point of recent investigations. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Further in vivo studies are currently underway to validate these effects and assess its pharmacokinetic properties.

Another noteworthy development is the exploration of this compound's role in material science. Due to its rigid cyclopropane ring and functional carboxyl group, 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated as a building block for advanced polymers and coatings. A recent study in Advanced Materials (2024) reported its incorporation into a new class of biodegradable polymers, which demonstrated enhanced mechanical strength and thermal stability compared to conventional materials.

Despite these promising advancements, challenges remain in the full characterization and application of 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid. For instance, its stability under various physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these gaps and explore its broader utility in both pharmaceutical and industrial contexts.

In conclusion, 1-butyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 2150258-71-0) represents a versatile and intriguing compound with significant potential across multiple disciplines. Continued research efforts are expected to uncover new applications and optimize its properties for practical use. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for future discoveries.